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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the aqueous solubility of

urea phosphate. Urea phosphate, a 1:1 adduct of urea and phosphoric acid, is a compound

of interest in various fields, including agriculture and pharmaceuticals, due to its high content of

nitrogen and phosphorus and its acidic nature.[1][2] Understanding its solubility is critical for its

application in solution-based formulations, crystallization processes, and drug delivery systems.

This document details the quantitative solubility data, experimental protocols for its

determination, and the key factors influencing its dissolution in water.

Quantitative Solubility of Urea Phosphate in Water
Urea phosphate is highly soluble in water, a characteristic that is strongly dependent on

temperature.[3] The dissolution process is endothermic, meaning that solubility increases with

an increase in temperature.[4] A notable solubility value is approximately 960 g/L at 20 °C.[5]

For a more detailed understanding, the following table summarizes the mole fraction solubility

of urea phosphate in water at various temperatures.

Table 1: Solubility of Urea Phosphate in Water at Different Temperatures
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Temperature (K) Temperature (°C)
Mole Fraction
(x10²)

Solubility ( g/100g
H₂O)

277.00 3.85 2.58 38.86

281.35 8.20 2.93 44.98

286.13 12.98 3.53 55.61

290.75 17.60 4.18 68.10

295.46 22.31 4.82 81.33

300.15 26.00 5.34 92.51

305.46 32.31 6.31 114.12

310.15 37.00 7.46 140.73

315.38 42.23 9.46 189.69

319.38 46.23 11.09 234.33

323.36 50.21 12.71 282.85

327.16 54.01 14.62 345.57

332.16 59.01 17.53 451.93

337.03 63.88 20.80 598.81

341.20 68.05 23.53 748.24

344.20 71.05 25.96 889.34

347.57 74.42 28.07 1033.47

350.50 77.35 30.88 1243.61

352.57 79.42 33.18 1445.69

354.50 81.35 35.45 1673.81

This data is derived from the experimental mole fraction data presented in the Journal of

Chemical & Engineering Data.[3][6][7][8] The solubility in g/100g H₂O has been calculated for

easier interpretation.
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Factors Influencing the Solubility of Urea Phosphate
Several factors can influence the solubility of urea phosphate in aqueous solutions:

Temperature: As demonstrated in Table 1, temperature is a primary factor. The positive

correlation between temperature and solubility is significant, making cooling crystallization a

viable method for producing high-purity urea phosphate.[3]

pH: Urea phosphate solutions are strongly acidic.[1] A 1% aqueous solution exhibits a pH of

approximately 1.89.[5] This inherent acidity influences the speciation of phosphate ions in

solution. While urea's solubility is relatively constant over a wide pH range, it can decrease in

very acidic or basic conditions.[9] The acidic nature of the solution can also prevent the

precipitation of other salts, such as calcium and magnesium phosphates.[1]

Common Ion Effect: The presence of a common ion, such as phosphate from an additional

source like phosphoric acid, can reduce the solubility of urea phosphate.[10] This is due to

Le Chatelier's principle, where the equilibrium of the dissolution process shifts to favor the

solid, undissolved state. This effect is more pronounced at higher temperatures.

Presence of Other Solutes: The addition of other solutes can impact the solubility of urea
phosphate. For instance, the presence of urea can initially increase the solubility of urea
phosphate in a ternary system of urea phosphate-urea-water, before decreasing at higher

urea concentrations.[2] Conversely, impurities such as iron, aluminum, and magnesium ions

can decrease the yield of crystallized urea phosphate.[11]

Dissolution Mechanism and Kinetics
The dissolution of urea phosphate in water is an endothermic process with an enthalpy of

dissolution of approximately +33.755 ± 0.65 kJ/mol.[4] Upon dissolution, urea phosphate
freely dissociates into urea and phosphoric acid molecules.[1]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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